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Ofloxacin Acyl-β-D-glucuronide (80per cent)(Mixture of Diastereomers) Ofloxacin Acyl-β-D-glucuronide (80per cent)(Mixture of Diastereomers)
Brand Name: Vulcanchem
CAS No.: 90293-81-5
VCID: VC0121822
InChI: InChI=1S/C24H28FN3O10/c1-10-9-36-20-14-11(7-13(25)15(20)27-5-3-26(2)4-6-27)16(29)12(8-28(10)14)23(35)38-24-19(32)17(30)18(31)21(37-24)22(33)34/h7-8,10,17-19,21,24,30-32H,3-6,9H2,1-2H3,(H,33,34)/t10?,17-,18-,19+,21-,24-/m0/s1
SMILES: CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CCN(CC4)C)F)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula: C24H28FN3O10
Molecular Weight: 537.5 g/mol

Ofloxacin Acyl-β-D-glucuronide (80per cent)(Mixture of Diastereomers)

CAS No.: 90293-81-5

Reference Standards

VCID: VC0121822

Molecular Formula: C24H28FN3O10

Molecular Weight: 537.5 g/mol

Ofloxacin Acyl-β-D-glucuronide (80per cent)(Mixture of Diastereomers) - 90293-81-5

CAS No. 90293-81-5
Product Name Ofloxacin Acyl-β-D-glucuronide (80per cent)(Mixture of Diastereomers)
Molecular Formula C24H28FN3O10
Molecular Weight 537.5 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-[7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C24H28FN3O10/c1-10-9-36-20-14-11(7-13(25)15(20)27-5-3-26(2)4-6-27)16(29)12(8-28(10)14)23(35)38-24-19(32)17(30)18(31)21(37-24)22(33)34/h7-8,10,17-19,21,24,30-32H,3-6,9H2,1-2H3,(H,33,34)/t10?,17-,18-,19+,21-,24-/m0/s1
Standard InChIKey GACUZKDACXKMSN-JSQDKGSLSA-N
Isomeric SMILES CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CCN(CC4)C)F)C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O
SMILES CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CCN(CC4)C)F)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Canonical SMILES CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CCN(CC4)C)F)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Synonyms 1-[9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylate] β-D-Glucopyranuronic Acid; DL-8280 Glucuronide;
PubChem Compound 146150
Last Modified Dec 23 2021
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